![molecular formula C18H21ClN2S B4680926 N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea](/img/structure/B4680926.png)
N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea
Overview
Description
N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. Synthesized in the late 1970s, this compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea is not fully understood, but it is believed to act by disrupting cellular signaling pathways and inducing apoptosis in cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit angiogenesis, and disrupt cellular signaling pathways. In neurodegenerative diseases, it has been shown to have neuroprotective effects and improve cognitive function. In infectious diseases, it has been shown to have antimicrobial activity against various pathogens.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea in lab experiments include its potential as a therapeutic agent in various fields, its ability to induce apoptosis in cancer cells, and its antimicrobial activity against various pathogens. However, its limitations include its unclear mechanism of action and the need for further research to fully understand its potential as a therapeutic agent.
Future Directions
There are several future directions for research on N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea. These include further studies on its mechanism of action, its potential as a therapeutic agent in various fields, and its potential to improve cognitive function in neurodegenerative diseases. Additionally, further research is needed to explore its antimicrobial activity against various pathogens and its potential as a treatment for infectious diseases.
Scientific Research Applications
N-(4-chlorobenzyl)-N'-[1-(2,5-dimethylphenyl)ethyl]thiourea has been studied for its potential as a therapeutic agent in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, it has been studied for its neuroprotective effects and potential to improve cognitive function. In infectious diseases, it has been shown to have antimicrobial activity against various pathogens.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[1-(2,5-dimethylphenyl)ethyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2S/c1-12-4-5-13(2)17(10-12)14(3)21-18(22)20-11-15-6-8-16(19)9-7-15/h4-10,14H,11H2,1-3H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQLPHKPQDZWNCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C)NC(=S)NCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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